Cas no 161957-95-5 (N-(3,4,5-Trimethoxybenzyl)aniline)

• Product Name: N-(3,4,5-Trimethoxybenzyl)aniline
• CAS No: 161957-95-5
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 2925917
• PubChem ID: 708239
• Update Time: 2025-04-21

N-(3,4,5-Trimethoxybenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3,4,5-trimethoxybenzyl)aniline
• N-phenyl-N-(3,4,5-trimethoxybenzyl)amine
• TimTec1_002660
• AN-329/15537505
• starbld0035933
• NCGC00173881-01
• 161957-95-5
• SR-01000483514
• Oprea1_484387
• SR-01000483514-1
• N-[(3,4,5-trimethoxyphenyl)methyl]aniline
• HMS1541I20
• EU-0010478
• STK034817
• AKOS000222957
• Oprea1_215973
• N-(3,4,5-Trimethoxybenzyl)aniline

• Inchi： 1S/C16H19NO3/c1-18-14-9-12(10-15(19-2)16(14)20-3)11-17-13-7-5-4-6-8-13/h4-10,17H,11H2,1-3H3
• InChI Key： NLDFNAUENSDHOT-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.7Ų

N-(3,4,5-Trimethoxybenzyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines